Caffeidine
Caffeidine
Brand Name:
Vulcanchem
CAS No.:
20041-90-1
VCID:
VC0195705
InChI:
InChI=1S/C7H12N4O/c1-8-6-5(7(12)9-2)11(3)4-10-6/h4,8H,1-3H3,(H,9,12)
SMILES:
CNC1=C(N(C=N1)C)C(=O)NC
Molecular Formula:
C7H12N4O
Molecular Weight:
168.2 g/mol
Caffeidine
CAS No.: 20041-90-1
VCID: VC0195705
Molecular Formula: C7H12N4O
Molecular Weight: 168.2 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 20041-90-1 |
|---|---|
| Product Name | Caffeidine |
| Molecular Formula | C7H12N4O |
| Molecular Weight | 168.2 g/mol |
| IUPAC Name | N,3-dimethyl-5-(methylamino)imidazole-4-carboxamide |
| Standard InChI | InChI=1S/C7H12N4O/c1-8-6-5(7(12)9-2)11(3)4-10-6/h4,8H,1-3H3,(H,9,12) |
| Standard InChIKey | FNYXJOYPHLKLRW-UHFFFAOYSA-N |
| SMILES | CNC1=C(N(C=N1)C)C(=O)NC |
| Canonical SMILES | CNC1=C(N(C=N1)C)C(=O)NC |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | Caffeidine; 1H-Imidazole-5-carboxamide, N,1-dimethyl-4-(methylamino)-, hydrochloride |
| Reference | 1. Erdinger L, Schmezer P, Razdan R, Kumar R, Spiegelhalder B, Preussmann R, Siddiqi M. Caffeine-derived N-nitroso compounds. III: Mutagenicity in S. typhimurium and in vitro induction of DNA single-strand breaks in rat hepatocytes by mononitrosocaffeidine and dinitrosocaffeidine. Mutat Res. 1993 Aug;292(1):41-9. doi: 10.1016/0165-1161(93)90006-l. PMID: 7688096. 2. Kumar R, Wacker CD, Mende P, Spiegelhalder B, Preussmann R, Siddiqi M. Caffeine-derived N-nitroso compounds. II. Synthesis and characterization of nitrosation products from caffeidine and caffeidine acid. Chem Res Toxicol. 1993 Jan-Feb;6(1):50-8. doi: 10.1021/tx00031a008. PMID: 8448350. |
| PubChem Compound | 159880 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume